Cas no 1803548-58-4 (2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803548-58-4
• MF: C₇H₅Cl₂F₃N₂O
• MW: 261.028609991074
• CID: 4931329
• Update Time: 2025-05-21

2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Cl2F3N2O/c8-3-2-14-4(1-13)5(9)6(3)15-7(10,11)12/h2H,1,13H2
• InChI Key： QLXANKYZVLIQTF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CN=C1CN)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.2
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine

2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine, identified by the CAS number 1803548-58-4, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential for use in drug design, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with an aminomethyl group at position 2, chlorine atoms at positions 3 and 5, and a trifluoromethoxy group at position 4. These substituents confer the molecule with distinct chemical reactivity and physical properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a variety of methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. The incorporation of the trifluoromethoxy group is particularly significant, as it introduces strong electron-withdrawing effects that enhance the molecule's stability and reactivity. This makes it an attractive candidate for applications in medicinal chemistry, where such properties are often desirable for drug candidates.

The chemical properties of 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine have been extensively studied using modern analytical techniques such as NMR spectroscopy and mass spectrometry. These studies have revealed that the molecule exhibits a high degree of solubility in polar solvents, which is advantageous for its use in solution-based reactions. Additionally, the presence of multiple electronegative substituents contributes to its high melting point and thermal stability, making it suitable for high-temperature applications.

In terms of biological activity, this compound has shown promising results in recent studies targeting various disease pathways. For instance, research has demonstrated its potential as an inhibitor of key enzymes involved in cancer progression. The aminomethyl group plays a crucial role in mediating interactions with biological targets, while the trifluoromethoxy group enhances bioavailability by reducing metabolic degradation. These findings highlight its potential as a lead compound in drug discovery efforts.

The environmental impact of 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine has also been a topic of interest in recent studies. Research indicates that the compound exhibits low toxicity to aquatic organisms under standard test conditions, suggesting that it may be environmentally benign when used responsibly. However, further investigations are required to fully understand its long-term ecological effects and degradation pathways.

In conclusion, 2-(Aminomethyl)-3,5-dichloro-4-(trifluoromethoxy)pyridine represents a versatile and innovative chemical entity with broad applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers seeking to develop novel compounds with tailored functionalities. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.